Cas no 1804947-90-7 (2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine
• CAS No: 1804947-90-7
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4854552
• Update Time: 2025-06-11

2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-2-4(8)12-7(11)5(3)6(9)10/h2,6H,1H3,(H2,11,12)
• InChI Key： QCUZHBUHAYOUTC-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine

Recent Advances in the Study of 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine (CAS: 1804947-90-7)

2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine (CAS: 1804947-90-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its preparation, achieving high yields and purity. The study emphasized the importance of fluorine substitution in enhancing the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine has shown promising results as a key intermediate in the synthesis of kinase inhibitors. Kinases are a major target in oncology, and the incorporation of this compound into inhibitor scaffolds has been shown to improve selectivity and potency. For instance, a recent preclinical study highlighted its role in the development of a new class of EGFR inhibitors, which exhibited significant activity against resistant cancer cell lines.

Furthermore, the compound's potential extends beyond oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its use in the design of anti-inflammatory agents. The researchers found that derivatives of 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine could modulate key inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects and pharmacokinetic properties need to be addressed through further structural optimization and in vivo studies. However, the growing body of research underscores the potential of 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine as a versatile scaffold in medicinal chemistry.

In conclusion, 2-Amino-3-(difluoromethyl)-6-fluoro-4-methylpyridine (CAS: 1804947-90-7) represents a valuable tool in drug discovery, with applications spanning oncology, inflammation, and beyond. Continued research into its synthesis and biological activity will likely yield new therapeutic candidates and deepen our understanding of fluorinated pyridines in medicinal chemistry.